Cas no 1817735-26-4 (t-Butoxycarbonyl-PEG4-sulfonic acid)

• Product Name: t-Butoxycarbonyl-PEG4-sulfonic acid
• CAS No: 1817735-26-4
• MF: C₁₅H₃₀O₉S
• MW: 386.45830488205
• CID: 3045114
• PubChem ID: 102514830
• Update Time: 2025-06-28

t-Butoxycarbonyl-PEG4-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• t-Butoxycarbonyl-PEG4-sulfonic acid
• Boc-PEG4-sulfonic acid
• 4,7,10,13-Tetraoxapentadecanoic acid, 15-sulfo-, 1-(1,1-dimethylethyl) ester
• T-BUTOXYCARBONYL-PEG4-SULFONICACID
• 2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethanesulfonic acid
• AKOS040741444
• BP-22880
• 1817735-26-4
• DA-78252
• CS-0115461
• C70117
• 15-(tert-butoxy)-15-oxo-3,6,9,12-tetraoxapentadecane-1-sulfonic acid
• HY-140174
• SB67265
• DTXSID701142121

• Inchi： 1S/C15H30O9S/c1-15(2,3)24-14(16)4-5-20-6-7-21-8-9-22-10-11-23-12-13-25(17,18)19/h4-13H2,1-3H3,(H,17,18,19)
• InChI Key： YPGODLLTTUNMNJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCOCCS(O)(=O)=O

Computed Properties

• Exact Mass: 386.16105370g/mol
• Monoisotopic Mass: 386.16105370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Color/Form: Solid powder

t-Butoxycarbonyl-PEG4-sulfonic acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on t-Butoxycarbonyl-PEG4-sulfonic acid

Introduction to t-Butoxycarbonyl-PEG4-sulfonic Acid (CAS No. 1817735-26-4)

t-Butoxycarbonyl-PEG4-sulfonic acid, with the chemical formula C₁₅H₂₅NO₇S, is a highly specialized compound that has garnered significant attention in the field of pharmaceuticals and biotechnology. This compound, identified by its CAS number 1817735-26-4, is a derivative of polyethylene glycol (PEG) and features a sulfonic acid group, making it a versatile tool for various applications in drug development and molecular biology.

The introduction of this compound into synthetic chemistry has opened new avenues for the design and synthesis of novel biomolecules. The t-butoxycarbonyl (Boc) group, a well-known protecting group in organic synthesis, provides stability to the amine functionality during various chemical reactions, while the PEG moiety enhances solubility and biocompatibility. These properties make t-Butoxycarbonyl-PEG4-sulfonic acid an invaluable reagent in the construction of complex molecules.

In recent years, the use of PEGylated compounds has seen a surge in popularity due to their ability to improve pharmacokinetic profiles of drugs. PEGylation can increase the half-life of therapeutic proteins, reduce immunogenicity, and enhance oral bioavailability. The sulfonic acid group further extends these benefits by allowing for pH-sensitive interactions, which can be exploited in targeted drug delivery systems.

One of the most compelling applications of t-Butoxycarbonyl-PEG4-sulfonic acid is in the field of enzyme engineering. Enzymes are crucial biocatalysts that play a vital role in numerous biological processes. However, their use in industrial applications is often limited by their instability under various conditions. PEGylation can protect enzymes from degradation and improve their solubility, making them more suitable for industrial-scale processes. Additionally, the sulfonic acid group can be used to modify the active site of enzymes, enhancing their catalytic efficiency.

Recent studies have also explored the use of t-Butoxycarbonyl-PEG4-sulfonic acid in the development of novel anticancer agents. Cancer therapy often requires precise targeting to minimize side effects while maximizing efficacy. PEGylated drugs have shown promise in this regard due to their improved circulation time and reduced clearance rates. The sulfonic acid group can be further functionalized to create targeted drug delivery systems that release therapeutic agents specifically at tumor sites.

The compound's utility extends beyond pharmaceuticals into diagnostic imaging. PEGylated contrast agents have been developed for magnetic resonance imaging (MRI) and other imaging modalities due to their ability to enhance image quality while reducing toxicity. The sulfonic acid group can be used to modify the contrast agent's properties, such as its relaxivity and biodistribution, making it more effective for diagnostic purposes.

In conclusion, t-Butoxycarbonyl-PEG4-sulfonic acid (CAS No. 1817735-26-4) is a multifunctional compound with broad applications in pharmaceuticals, biotechnology, and diagnostics. Its unique combination of a protecting group and a PEG moiety makes it an indispensable tool for synthetic chemists and biochemists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific and medical innovations is likely to grow even further.